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Compound of Interest

Compound Name: Benzaldehyde diethyl acetal-d10

Cat. No.: B15598419 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe disposal of

Benzaldehyde diethyl acetal-d10, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The information is targeted towards researchers, scientists, and

professionals in drug development.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to understand the potential hazards

associated with Benzaldehyde diethyl acetal-d10. Based on data for analogous compounds,

this substance should be handled as a combustible liquid that is harmful if swallowed.[1]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier and adhere to

your institution's environmental health and safety (EHS) guidelines.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin exposure.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If vapors or aerosols are likely to be generated, a NIOSH/MSHA approved respirator is

recommended.
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Quantitative Data Summary
The following table summarizes key quantitative data for Benzaldehyde diethyl acetal, the non-

deuterated analogue of Benzaldehyde diethyl acetal-d10. This information is critical for

assessing risk and planning disposal.

Property Value

Molecular Weight 180.26 g/mol (non-deuterated)

Appearance Colorless to yellowish liquid

Boiling Point 87 - 89 °C @ 24 hPa

Density 1.014 g/cm³ at 25 °C

Flash Point 83.9 °C (183.0 °F) - Closed Cup

Storage Temperature Store in a well-ventilated place. Keep cool.

Data sourced from Safety Data Sheets for Benzaldehyde diethyl acetal and its dimethyl

analogue.[2]

Step-by-Step Disposal Protocol
The disposal of Benzaldehyde diethyl acetal-d10 must comply with all federal, state, and

local regulations. The primary method of disposal is through a licensed and approved

hazardous waste disposal facility.

Waste Identification and Classification
Chemical waste generators are responsible for determining if a discarded chemical is classified

as a hazardous waste.[1][3] Consult the US EPA guidelines in 40 CFR Part 261.3 for this

determination. Due to its combustibility and potential toxicity, Benzaldehyde diethyl acetal-
d10 will likely be classified as hazardous waste.

Collection and Storage of Waste
Collect waste Benzaldehyde diethyl acetal-d10 in its original container or a suitable, clearly

labeled, and tightly sealed waste container.[3]
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Do not mix this waste with other chemical waste streams.

Store the waste container in a designated, well-ventilated, and cool area, away from sources

of ignition.[2][4]

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.[3]

Provide the waste disposal service with the Safety Data Sheet (SDS) for the chemical.

Accidental Spill or Leak Cleanup
In the event of a spill, follow these procedures:

Evacuate the immediate area and ensure adequate ventilation.[5]

Eliminate all sources of ignition (e.g., open flames, sparks, hot surfaces).[2]

Contain the spill using an inert absorbent material such as dry clay, sand, or commercial

sorbents.[2] Do not use combustible materials like paper towels to absorb the initial spill.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for hazardous waste disposal.[3]

Clean the spill area thoroughly with soap and water.

Do not allow the product to enter drains or surface water.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Benzaldehyde
diethyl acetal-d10.
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Benzaldehyde Diethyl Acetal-d10 Disposal Workflow

Emergency Procedure

Identify Waste
(Benzaldehyde diethyl acetal-d10)

Consult SDS and
Institutional EHS Guidelines

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate Waste
(Do Not Mix with Other Chemicals)

Package in a Labeled,
Sealed Container

Store in a Cool,
Ventilated, Safe Area

Contact EHS or Certified
Waste Disposal Contractor

Arrange for Pickup and
Proper Disposal

Spill Occurs

Follow Spill Cleanup Protocol:
Evacuate, Ventilate, Contain, Collect

Collect spill waste
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Caption: Logical workflow for the safe disposal of Benzaldehyde diethyl acetal-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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